(2S,3R)-2-Amino-3-hydroxy-3-(pyridin-2-yl)propanoic acid

• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol
• IUPAC Name: (2S,3R)-2-amino-3-hydroxy-3-pyridin-2-ylpropanoic acid
• InChI: InChI=1S/C8H10N2O3/c9-6(8(12)13)7(11)5-3-1-2-4-10-5/h1-4,6-7,11H,9H2,(H,12,13)/t6-,7-/m0/s1
• InChI Key: INRYMZVFTGJQJH-BQBZGAKWSA-N
• Isomeric SMILES: C1=CC=NC(=C1)[C@@H]([C@@H](C(=O)O)N)O
• Canonical SMILES: C1=CC=NC(=C1)C(C(C(=O)O)N)O

Description

(2S,3R)-2-Amino-3-hydroxy-3-(pyridin-2-yl)propanoic acid is a chiral amino acid derivative that has garnered interest in various fields of scientific research. This compound features a pyridine ring attached to the β-carbon of the amino acid backbone, which imparts unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S,3R)-2-Amino-3-hydroxy-3-(pyridin-2-yl)propanoic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as pyridine-2-carboxaldehyde and a suitable amino acid derivative.

Key Reactions: The key steps include the formation of the pyridine ring and the introduction of the amino and hydroxy groups at the appropriate positions. This can be achieved through a series of reactions such as condensation, reduction, and protection-deprotection sequences.

Reaction Conditions: The reactions are often carried out under mild conditions to preserve the stereochemistry of the chiral centers. Common reagents include reducing agents like sodium borohydride and protecting groups like tert-butyloxycarbonyl (Boc).

Industrial Production Methods

Industrial production of this compound may involve:

Large-Scale Synthesis: Scaling up the laboratory synthesis to industrial levels, ensuring the reactions are efficient and cost-effective.

Purification: Techniques such as crystallization, chromatography, and recrystallization are employed to obtain the compound in high purity.

Quality Control: Rigorous quality control measures are implemented to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(2S,3R)-2-Amino-3-hydroxy-3-(pyridin-2-yl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The pyridine ring can be reduced to a piperidine ring using reducing agents such as hydrogen in the presence of a catalyst.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming amides or other derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas with a palladium or platinum catalyst.

Substitution: Acyl chlorides, anhydrides, or other electrophiles.

Major Products

Oxidation: Formation of a ketone or aldehyde derivative.

Reduction: Formation of a piperidine derivative.

Substitution: Formation of amides, esters, or other substituted products.

Scientific Research Applications

(2S,3R)-2-Amino-3-hydroxy-3-(pyridin-2-yl)propanoic acid has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential role in enzyme inhibition and as a ligand in biochemical assays.

Medicine: Investigated for its potential therapeutic effects, including its role as a precursor to bioactive compounds.

Industry: Utilized in the development of novel materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of (2S,3R)-2-Amino-3-hydroxy-3-(pyridin-2-yl)propanoic acid involves:

Molecular Targets: The compound may interact with specific enzymes or receptors, modulating their activity.

Pathways Involved: It can influence various biochemical pathways, including those related to neurotransmission and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

(2S,3R)-2-Amino-3-hydroxy-4,4-dimethylpentanoic Acid: A similar amino acid derivative with a different side chain.

3-Hydroxy-4-pyranones: Compounds with a similar pyridine ring structure but different functional groups.

Uniqueness

(2S,3R)-2-Amino-3-hydroxy-3-(pyridin-2-yl)propanoic acid is unique due to its specific stereochemistry and the presence of both amino and hydroxy groups on the same carbon, which imparts distinct chemical and biological properties.